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Compound of Interest

Compound Name: Mal-amido-PEG2-C2-acid

Cat. No.: B1675924 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Mal-amido-PEG2-C2-acid. Adherence to these

procedures is vital for ensuring a safe laboratory environment and the integrity of your

research.

Mal-amido-PEG2-C2-acid is a PEG-based PROTAC (Proteolysis Targeting Chimera) linker

used in the synthesis of PROTAC molecules. PROTACs are designed to target specific

proteins for degradation within the cell. Due to its reactive maleimide group and its application

in biologically active molecules, this compound requires careful handling.

Hazard Identification and Safety Precautions
While a specific, comprehensive hazard profile for Mal-amido-PEG2-C2-acid is not fully

detailed in all public sources, compounds with similar structures are known to have the

following potential hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]
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Given these potential hazards, it is imperative to handle this compound with the appropriate

precautions for a potentially hazardous substance.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against exposure. The following table

outlines the required PPE for handling this compound.

PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Wear two pairs of chemical-

resistant gloves. Change

gloves immediately if

contaminated, punctured, or

torn.[1]

Body Protection Protective Gown

A disposable, fluid-resistant

gown that covers the arms and

body should be worn.[1]

Eye Protection Safety Goggles or Face Shield

Use chemical splash goggles

or a full-face shield to protect

against splashes.[1]

Respiratory Protection Surgical Mask or Respirator

A surgical mask should be

worn to prevent inhalation of

airborne particles. For tasks

with a higher risk of aerosol

generation, such as weighing

fine powders or cleaning up

spills, a respirator (e.g., N95)

may be necessary.[1]

Foot Protection Shoe Covers

Recommended when working

with the compound to prevent

tracking of any potential spills.
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Handling:

Preparation: All handling of the solid compound must be conducted within a certified

chemical fume hood to prevent inhalation of powders.

Weighing: When weighing the solid, use anti-static weigh paper or a microbalance enclosure

to minimize the dispersal of the powder.

Solution Preparation: Prepare solutions in a chemical fume hood. Due to the potential for

instability, it is recommended to prepare solutions fresh for each use.[1][2] The maleimide

group is reactive towards thiol groups.[1]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe dust or

aerosols.

Storage:

Short-term: For short-term use, storage at 0-4°C for days to weeks is acceptable.[3]

Long-term: Store in a tightly sealed container at -20°C for long-term stability.[3] Some

suppliers recommend storage at -80°C for up to 6 months.[4] Always refer to the

manufacturer's specific storage recommendations. The compound is typically shipped at

ambient temperature.[3]

Disposal Plan
Proper disposal of Mal-amido-PEG2-C2-acid and its waste is crucial to ensure laboratory and

environmental safety.

Deactivation of Reactive Maleimide Group:

Unreacted maleimide groups are reactive and should be deactivated before disposal.[3]

Quenching Solution: Prepare a quenching solution of a thiol-containing compound such as β-

mercaptoethanol or dithiothreitol in a suitable buffer.

Deactivation: Add the Mal-amido-PEG2-C2-acid waste to an excess of the quenching

solution.
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Incubation: Allow the reaction to proceed for at least 2 hours at room temperature to ensure

complete deactivation of the maleimide group.[3][5]

Waste Collection and Disposal:

Collection: Collect the deactivated solution in a designated, labeled, and sealed hazardous

waste container.[3]

Solid Waste: Dispose of contaminated lab supplies (e.g., gloves, weigh paper, pipette tips) in

a designated hazardous waste container.

Disposal: All waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste contractor. Do not pour down the drain.
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Safe Handling and Disposal Workflow for Mal-amido-PEG2-C2-acid
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Caption: Workflow for the safe handling and disposal of Mal-amido-PEG2-C2-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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